N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)-4-phenylbutanamide

Specification

• CAS No.: 1797974-65-2
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.455
• IUPAC Name: N-[(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]-4-phenylbutanamide
• Standard InChI: InChI=1S/C20H26N4O/c1-16-14-18(23-20(22-16)24-12-5-6-13-24)15-21-19(25)11-7-10-17-8-3-2-4-9-17/h2-4,8-9,14H,5-7,10-13,15H2,1H3,(H,21,25)
• Standard InChI Key: FKGUWHUVPYJGQU-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2CCCC2)CNC(=O)CCCC3=CC=CC=C3

Introduction

N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)-4-phenylbutanamide is a complex organic compound that incorporates a pyrimidine ring system with a pyrrolidine moiety and a phenylbutanamide group. This compound is not directly referenced in the provided search results, but its components and related compounds offer insights into its potential properties and applications.

Synthesis and Preparation

While specific synthesis details for N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)-4-phenylbutanamide are not available, related compounds often involve multi-step reactions including alkylation and amidation steps. For example, the synthesis of similar pyrimidine derivatives might involve reactions with lithium reagents followed by coupling reactions to introduce the phenylbutanamide moiety.

Safety and Handling

Given the presence of a pyrimidine core similar to [6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methanamine, which is harmful if swallowed and causes skin irritation, it is advisable to handle N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)-4-phenylbutanamide with caution, using appropriate protective equipment.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Weight	Known Properties/Applications
[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]methanamine	192.26 g/mol	Harmful if swallowed, skin irritant
5-Methyl-3-pyridin-2-yl-6-[4-(pyrrolidin-1-ylmethyl)phenyl]-oxazolo[4,5-c]pyridin-4-one	386.4 g/mol	Potential biological activity, complex structure
N-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)-4-phenylbutanamide	Not specified	Potential pharmacological effects, synthesis not detailed